Cas no 1805864-62-3 (1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one
• CAS No: 1805864-62-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4972989
• Update Time: 2025-05-20

1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c1-6(13)10(11)9-7(5-12)3-2-4-8(9)14/h2-4,10,14H,5H2,1H3
• InChI Key： GCFKUOJMKNTWOY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CCl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one (CAS No. 1805864-62-3)

1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one (CAS No. 1805864-62-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This brominated and chlorinated aromatic ketone features a hydroxyl group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in its structural properties due to its potential applications in drug discovery and material science.

The molecular structure of 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one combines reactive functional groups, including a bromine atom, a chloromethyl group, and a hydroxyl group. These moieties enable diverse chemical transformations, such as nucleophilic substitutions and condensation reactions. The compound's CAS 1805864-62-3 identifier ensures precise identification in scientific literature and commercial catalogs, addressing the growing demand for traceable specialty chemicals.

Recent trends in medicinal chemistry highlight the importance of halogenated compounds like 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one. The pharmaceutical industry particularly values such building blocks for developing kinase inhibitors and antimicrobial agents. Its structural features align with current research into targeted drug delivery systems, answering frequent search queries about "halogenated drug intermediates" and "aromatic ketone applications."

In material science, CAS 1805864-62-3 demonstrates potential as a precursor for advanced polymers. The compound's aromatic core and multiple reactive sites make it suitable for creating cross-linked networks with enhanced thermal stability—a property frequently searched in relation to "high-performance polymer synthesis." Laboratories working on specialty coatings and adhesives show particular interest in this brominated derivative.

The synthesis and handling of 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one require specialized knowledge of organic chemistry techniques. Proper storage conditions—typically under inert atmosphere at controlled temperatures—ensure stability of this sensitive compound. These operational considerations respond to common laboratory queries about "handling reactive aromatic ketones" and "storage of halogenated compounds."

Analytical characterization of CAS 1805864-62-3 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's distinct spectral signatures facilitate quality control in research settings, addressing the pharmaceutical industry's emphasis on compound characterization—a topic generating numerous search inquiries about "analytical methods for specialty chemicals."

Market intelligence suggests growing demand for 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one in academic and industrial research. Suppliers are expanding their catalog offerings to include such specialized intermediates, responding to search trends for "rare chemical building blocks" and "custom synthesis services." The compound's unique structure positions it as a valuable asset in combinatorial chemistry approaches.

Environmental and safety considerations for CAS 1805864-62-3 follow standard laboratory protocols for halogenated compounds. Researchers frequently search for information about "green chemistry alternatives" and "sustainable synthesis methods," prompting investigations into more eco-friendly production routes for such intermediates without compromising their reactivity.

The future research directions for 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one may explore its potential in catalytic applications and as a ligand precursor. These possibilities align with current scientific interest in "multifunctional organic catalysts" and "designer ligands for metal complexes," reflecting frequent search engine queries from the chemistry community.

Quality specifications for CAS 1805864-62-3 typically require ≥95% purity for research applications, with specialized grades available for particular synthetic needs. This addresses common purchaser concerns about "chemical purity standards" and "research-grade compounds," demonstrating how the compound meets rigorous scientific requirements.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-6-hydroxyphenyl)propan-2-one represents an important tool for modern chemical research. Its combination of reactive groups and aromatic character makes it valuable across multiple disciplines, from medicinal chemistry to advanced materials development. As research continues to uncover new applications, this compound will likely maintain its position as a sought-after intermediate in synthetic chemistry.